Cas no 1504878-90-3 (3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid)

• Product Name: 3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid
• CAS No: 1504878-90-3
• MF: C₁₀H₆ClN₃O₂
• MW: 235.626540660858
• CID: 5578253
• Update Time: 2025-06-28

3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 3-chloro-6-(2-pyridinyl)-
• 3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid

• Inchi： 1S/C10H6ClN3O2/c11-9-6(10(15)16)5-8(13-14-9)7-3-1-2-4-12-7/h1-5H,(H,15,16)
• InChI Key： KFNYYRXYOGPMEH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(C2=NC=CC=C2)C=C1C(O)=O

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 527.3±50.0 °C(Predicted)
• pka: 0.68±0.19(Predicted)

Additional information on 3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid

Introduction to 3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid (CAS No. 1504878-90-3)

3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid (CAS No. 1504878-90-3) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of a chloro substituent at the 3-position and a pyridin-2-yl group at the 6-position, along with a carboxylic acid functional group at the 4-position, imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The compound’s molecular structure, represented by the formula C₈H₅ClN₃O₂, suggests its potential utility in synthesizing novel bioactive molecules. The chloro group can serve as a reactive site for further functionalization, while the pyridinyl moiety is known for its ability to interact with biological targets such as enzymes and receptors. The carboxylic acid group further enhances its versatility, allowing for salt formation and potential prodrug development.

In recent years, 3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid has been extensively studied for its pharmacological properties. Researchers have explored its potential as an intermediate in the synthesis of various therapeutic agents. One notable area of interest is its application in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridazine core is particularly attractive due to its resemblance to known bioactive scaffolds, such as those found in anticancer drugs like crizotinib and pazopanib.

Recent studies have highlighted the compound’s role in modulating enzyme activity. For instance, 3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid has been investigated for its inhibitory effects on tyrosine kinases, which play a pivotal role in signal transduction pathways associated with cell proliferation and survival. The chloro and pyridinyl substituents are believed to contribute to binding affinity by forming hydrogen bonds and hydrophobic interactions with the enzyme’s active site.

The carboxylic acid functionality also offers opportunities for further derivatization, enabling the creation of prodrugs that can enhance bioavailability or target specific tissues. This aspect has been particularly explored in the context of oral formulations, where prodrug strategies can improve drug delivery systems.

Another area of research involves the use of 3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid as a precursor in synthesizing metal chelators. Metal-based drugs have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The compound’s ability to coordinate with metal ions makes it a potential candidate for developing new metallodrugs that can selectively target disease-related pathways.

The synthesis of 3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid typically involves multi-step organic reactions, starting from readily available pyridine derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents efficiently. These synthetic approaches not only highlight the compound’s synthetic utility but also contribute to the broader field of medicinal chemistry by providing new tools for drug development.

From a computational chemistry perspective, 3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how different substituents influence binding affinity and selectivity. For example, computational analysis has revealed that the chloro group enhances binding by forming favorable interactions with polar residues in the target protein.

The compound’s pharmacokinetic properties have also been evaluated through preclinical studies. These studies have assessed its solubility, stability, and metabolic pathways, providing critical data for optimizing drug formulations. Additionally, pharmacokinetic modeling has been used to predict how changes in chemical structure might affect drug disposition in vivo.

In conclusion,3-chloro-6-(pyridin-2-yl)pyridazine-4-carboxylic acid (CAS No. 1504878-90-3) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and versatile reactivity make it a valuable building block for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development pipelines.